Cas no 22227-63-0 (Methyl 3-nitro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-nitro-5-(trifluoromethyl)benzoate
• CAS No: 22227-63-0
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 1039517
• PubChem ID: 18942157
• Update Time: 2025-06-09

Methyl 3-nitro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitro-5-(trifluoromethyl)benzoate
• methyl 3-nitro-5-(trifluoromethyl)-benzoate
• 3-nitro-5-trifluoromethyl-benzoic acid methyl ester
• 5-trifluoromethyl-3-nitrobenzoate methyl ester
• AK104777
• ANW-71004
• CTK8C4057
• KB-78645
• Methyl 3-nitro-5-trifluoromethylbenzoate
• SureCN630405
• GMGZRXWZOZSBED-UHFFFAOYSA-N
• 1253AB
• TL80090390
• ST24047849
• A816029
• 3-nitro-5-(trifluoromethyl)benzoic acid methyl ester
• Methyl3-nitro-5-(trifluoromethyl)benzoate
• DTXSID90596700
• AKOS016008007
• SY024510
• XAA22763
• CHEMBL3627912
• 22227-63-0
• DB-370839
• CS-0041454
• MFCD06637356
• SCHEMBL630405
• DS-4305

• MDL： MFCD06637356
• Inchi： 1S/C9H6F3NO4/c1-17-8(14)5-2-6(9(10,11)12)4-7(3-5)13(15)16/h2-4H,1H3
• InChI Key： GMGZRXWZOZSBED-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02488
• Monoisotopic Mass: 249.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 283.2℃ at 760 mmHg
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-nitro-5-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 3-nitro-5-(trifluoromethyl)benzoate (CAS No. 22227-63-0)

Methyl 3-nitro-5-(trifluoromethyl)benzoate (CAS No. 22227-63-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro group and a trifluoromethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery and material science, particularly in the development of novel bioactive molecules. The compound's ester functionality further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like Methyl 3-nitro-5-(trifluoromethyl)benzoate has surged due to their enhanced stability and bioavailability. This aligns with the growing interest in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such intermediates. The compound's CAS No. 22227-63-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its role in catalysis and polymer chemistry has garnered attention, especially in the context of high-performance materials.

One of the most common queries related to Methyl 3-nitro-5-(trifluoromethyl)benzoate revolves around its synthetic routes and purification techniques. Advanced methods such as column chromatography and recrystallization are often employed to achieve high purity. The compound's solubility in organic solvents like dichloromethane and ethyl acetate is another area of interest, particularly for lab-scale applications. Furthermore, its spectroscopic properties (e.g., NMR and IR data) are critical for characterization, making it a subject of detailed analytical studies.

The versatility of Methyl 3-nitro-5-(trifluoromethyl)benzoate extends to its potential in medicinal chemistry. Researchers are investigating its derivatives for antibacterial and antifungal properties, addressing the global challenge of antimicrobial resistance. Its electron-withdrawing groups also make it a candidate for electronic materials, such as organic semiconductors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

From an industrial perspective, Methyl 3-nitro-5-(trifluoromethyl)benzoate is often discussed in the context of scale-up production and cost-effective synthesis. Optimizing reaction conditions to minimize waste and energy consumption is a key focus, aligning with the principles of circular economy. The compound's stability under various pH conditions is another practical consideration, especially for formulation scientists. As the demand for custom synthesis services grows, this compound remains a staple in contract research organizations (CROs).

In conclusion, Methyl 3-nitro-5-(trifluoromethyl)benzoate (CAS No. 22227-63-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. Whether you're a synthetic chemist, a materials scientist, or a formulation expert, understanding this compound's properties and potential is essential for advancing research and development in your field.